Cas no 1448140-99-5 ((2E)-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 1448140-99-5
• MF: C₁₇H₁₆N₄OS
• MW: 324.400141716003
• CID: 6383132
• PubChem ID: 71807818
• Update Time: 2025-10-12

(2E)-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-3-(thiophen-2-yl)prop-2-enamide
• (E)-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)-3-(thiophen-2-yl)acrylamide
• AKOS024562309
• (E)-N-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]-3-thiophen-2-ylprop-2-enamide
• F6439-3890
• 1448140-99-5
• (2E)-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C17H16N4OS/c22-17(4-3-15-2-1-13-23-15)19-10-12-21-11-7-16(20-21)14-5-8-18-9-6-14/h1-9,11,13H,10,12H2,(H,19,22)/b4-3+
• InChI Key： IFOSLQZBXABOFS-ONEGZZNKSA-N
• SMILES： S1C=CC=C1/C=C/C(NCCN1C=CC(C2C=CN=CC=2)=N1)=O

Computed Properties

• Exact Mass: 324.10448232g/mol
• Monoisotopic Mass: 324.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (2E)-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-3-(thiophen-2-yl)prop-2-enamide

Compound Introduction: (2E)-N-{2-3-(pyridin-4-yl-1H-pyrazol-1-ylethyl)}-3-(thiophen-2-yl)prop-2-enamide and CAS No. 1448140-99-5

The compound with the CAS number 1448140-99-5 and the systematic name (2E)-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-3-(thiophen-2-yl)prop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both pyridin-4-yl and thiophen-2-yl substituents suggests a unique combination of electronic and steric properties that may contribute to its biological activity.

In recent years, there has been a growing interest in heterocyclic compounds that incorporate multiple nitrogen and sulfur atoms. These elements not only enhance the molecular complexity but also provide multiple sites for interaction with biological targets. The pyrazole ring, a key component of this compound, is known for its versatility in medicinal chemistry, often serving as a scaffold for bioactive molecules. Its incorporation into the structure of this compound likely contributes to its pharmacological properties by influencing both solubility and metabolic stability.

The amide functional group at the propenyl position further enhances the compound's potential as a pharmacophore. Amides are well-documented in drug design due to their ability to form hydrogen bonds, which can be critical for binding to biological targets. The specific arrangement of the amide group in this molecule, flanked by the pyridine and thiophene rings, may optimize its interaction with enzymes or receptors involved in therapeutic pathways.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like this one, which feature complex heterocyclic systems, are often more likely to exhibit novel biological activities. The combination of pyridin-4-yl and thiophen-2-yl moieties provides a rich chemical space for exploration, potentially leading to the identification of new therapeutic agents. This compound's structural features align well with current trends in medicinal chemistry, where multitarget interactions are increasingly sought after.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the pyridine ring at the 4-position adds a layer of complexity to the synthetic route, necessitating precise control over reaction conditions. Similarly, the incorporation of the thiophene ring requires careful consideration to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently, but challenges remain in achieving optimal yields and minimizing impurities.

Beyond its structural significance, this compound has shown promise in preliminary pharmacological evaluations. Its ability to interact with biological targets may make it a valuable tool for studying disease mechanisms or developing new treatments. The presence of both nitrogen and sulfur atoms provides multiple opportunities for binding interactions, which could enhance its efficacy as a therapeutic agent. Additionally, its molecular framework may offer advantages in terms of bioavailability and metabolic stability, key factors in drug development.

The role of computational chemistry in drug discovery has become increasingly prominent in recent years. Molecular modeling techniques can be used to predict how this compound might interact with biological targets, providing valuable insights before expensive experimental trials are conducted. By leveraging computational methods, researchers can identify potential lead compounds more efficiently and prioritize those most likely to succeed in vivo. This compound's complex structure makes it an ideal candidate for such studies.

In conclusion, the compound with CAS number 1448140-99-5 represents a significant contribution to pharmaceutical chemistry. Its intricate structure, featuring both pyridin-4-yl and thiophen-2-yl substituents, makes it a promising candidate for further exploration in drug discovery. The presence of an amide functional group enhances its potential as a pharmacophore by providing multiple sites for interaction with biological targets. As research continues in this area, compounds like this one are likely to play an increasingly important role in developing new therapeutic agents.